Cas no 91362-43-5 (5-tert-Butyl-1,2,4-oxadiazol-3-amine)

5-tert-Butyl-1,2,4-oxadiazol-3-amine is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a tert-butyl group and an amine functionality. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The tert-butyl group enhances steric hindrance, potentially improving selectivity in chemical reactions. The amine moiety offers versatility for further derivatization, enabling applications in drug discovery and agrochemical development. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while its stability under standard conditions facilitates handling and storage. This compound is particularly useful for constructing complex heterocyclic frameworks.

5-tert-Butyl-1,2,4-oxadiazol-3-amine structure

91362-43-5 structure

Product Name:5-tert-Butyl-1,2,4-oxadiazol-3-amine

CAS No:91362-43-5

MF:C₆H₁₁N₃O

MW:141.171040773392

MDL:MFCD11847812

CID:853344

PubChem ID:13269172

Update Time:2025-06-08

5-tert-Butyl-1,2,4-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Oxadiazol-3-amine, 5-(1,1-dimethylethyl)-
- 5-(2-Methyl-2-propanyl)-1,2,4-oxadiazol-3-amine
- 5-TERT-BUTYL-1,2,4-OXADIAZOL-3-AMINE
- 5-(1,1-Dimethylethyl)-1,2,4-oxadiazol-3-amine (ACI)
- 5-(tert-Butyl)-1,2,4-oxadiazol-3-amine
- ALBB-027658
- AS-39641
- SCHEMBL2678067
- 91362-43-5
- Z1147463132
- EN300-128572
- AKOS013003368
- CS-0232768
- MFCD11847812
- DB-368827
- 5-tert-Butyl-1,2,4-oxadiazol-3-amine
- MDL： MFCD11847812
- Inchi： 1S/C6H11N3O/c1-6(2,3)4-8-5(7)9-10-4/h1-3H3,(H2,7,9)
- InChI Key： VAYGOKAONCMZCM-UHFFFAOYSA-N
- SMILES： N1=C(N)N=C(C(C)(C)C)O1

Computed Properties

Exact Mass: 141.090211983g/mol
Monoisotopic Mass: 141.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 64.9Å²

5-tert-Butyl-1,2,4-oxadiazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449040412-1g	5-tert-Butyl-1,2,4-oxadiazol-3-amine	91362-43-5	95%	1g	$323.73	2023-08-31
Alichem	A449040412-5g	5-tert-Butyl-1,2,4-oxadiazol-3-amine	91362-43-5	95%	5g	$1039.86	2023-08-31
abcr	AB416653-500 mg	5-tert-Butyl-1,2,4-oxadiazol-3-amine, 95%; .	91362-43-5	95%	500mg	€406.00	2023-04-24
abcr	AB416653-1 g	5-tert-Butyl-1,2,4-oxadiazol-3-amine, 95%; .	91362-43-5	95%	1g	€489.50	2023-04-24
abcr	AB416653-5 g	5-tert-Butyl-1,2,4-oxadiazol-3-amine, 95%; .	91362-43-5	95%	5g	€1324.50	2023-04-24
TRC	B813915-10mg	5-tert-Butyl-1,2,4-oxadiazol-3-amine	91362-43-5		10mg	$ 50.00	2022-06-06
TRC	B813915-50mg	5-tert-Butyl-1,2,4-oxadiazol-3-amine	91362-43-5		50mg	$ 115.00	2022-06-06
TRC	B813915-100mg	5-tert-Butyl-1,2,4-oxadiazol-3-amine	91362-43-5		100mg	$ 160.00	2022-06-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC13488-10g	5-(tert-butyl)-1,2,4-oxadiazol-3-amine	91362-43-5	95%	10g	$1100	2023-09-07
Chemenu	CM323414-250mg	5-(tert-Butyl)-1,2,4-oxadiazol-3-amine	91362-43-5	95%	250mg	$152	2024-07-20

5-tert-Butyl-1,2,4-oxadiazol-3-amine Production Method

Production Method 1

40483-47-4

91362-43-5

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Benzene
1.2 Solvents: Ethanol
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

: A generalized synthesis of 3-amino-5-aryl-, 3-amino-5-polyfluorophenyl-, and 3-amino-5-alkyl-1,2,4-oxadiazoles through ring-degenerate rearrangements

Buscemi, Silvestre; Pace, Andrea; Frenna, Vincenzo; Vivona, Nicolo, Heterocycles, 2002, 57(5), 811-823